4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C22H23N3O/c1-4-11-24-19-8-6-5-7-18(19)23-22(24)17-13-21(26)25(14-17)20-12-15(2)9-10-16(20)3/h4-10,12,17H,1,11,13-14H2,2-3H3
• InChI Key: ABPYFAMDHXTVCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC=C
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one is a synthetic compound that has been widely used in scientific research. It is a potent and selective inhibitor of a specific protein kinase, making it a valuable tool for studying the role of this kinase in various biological processes.

Mechanism of Action

The mechanism of action of 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one involves the inhibition of a specific protein kinase, which is responsible for the phosphorylation of various proteins involved in cell growth, differentiation, and survival. By inhibiting this kinase, 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one can modulate various cellular processes and pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one depend on the specific biological process or pathway being studied. However, it has been shown to have significant effects on cell growth, differentiation, and survival, as well as the development of certain diseases, such as cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one in lab experiments is its potency and selectivity as a protein kinase inhibitor. This makes it a valuable tool for studying the role of specific kinases in various biological processes. However, one of the limitations of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one. One area of research is the identification of new protein kinases that can be targeted by this compound, as well as the development of more potent and selective inhibitors. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases, such as cancer and inflammatory disorders. Additionally, the use of this compound in combination with other drugs or therapies may also be explored in the future.

Synthesis Methods

The synthesis of 4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one involves several steps, including the condensation of 2,5-dimethylphenylacetic acid and 1-allyl-1H-benzo[d]imidazol-2-amine to form the corresponding amide. This amide is then cyclized with phosgene to produce the desired pyrrolidin-2-one. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

4-(1-allyl-1H-benzo[d]imidazol-2-yl)-1-(2,5-dimethylphenyl)pyrrolidin-2-one has been used extensively in scientific research as a tool for studying the role of protein kinases in various biological processes. It has been shown to inhibit the activity of a specific protein kinase, which is involved in the regulation of cell growth and differentiation, as well as the development of certain diseases, such as cancer.